Propranolol hydrochloride
Propranolol hydrochloride
Propranolol Hydrochloride is the hydrochloride form of propranolol, a synthetic beta-adrenergic receptor blocker with antianginal, antiarrhythmic, and antihypertensive properties. Propranolol competitively antagonizes beta-adrenergic receptors, thereby inhibiting beta-adrenergic reactions, such as vasodilation, and negative chronotropic and inotropic effects.
A widely used non-cardioselective beta-adrenergic antagonist. Propranolol has been used for MYOCARDIAL INFARCTION; ARRHYTHMIA; ANGINA PECTORIS; HYPERTENSION; HYPERTHYROIDISM; MIGRAINE; PHEOCHROMOCYTOMA; and ANXIETY but adverse effects instigate replacement by newer drugs.
See also: Propranolol (has active moiety); Hydrochlorothiazide; propranolol hydrochloride (component of) ... View More ...
A widely used non-cardioselective beta-adrenergic antagonist. Propranolol has been used for MYOCARDIAL INFARCTION; ARRHYTHMIA; ANGINA PECTORIS; HYPERTENSION; HYPERTHYROIDISM; MIGRAINE; PHEOCHROMOCYTOMA; and ANXIETY but adverse effects instigate replacement by newer drugs.
See also: Propranolol (has active moiety); Hydrochlorothiazide; propranolol hydrochloride (component of) ... View More ...
Brand Name:
Vulcanchem
CAS No.:
318-98-9
VCID:
VC20775275
InChI:
InChI=1S/C16H21NO2.ClH/c1-12(2)17-10-14(18)11-19-16-9-5-7-13-6-3-4-8-15(13)16;/h3-9,12,14,17-18H,10-11H2,1-2H3;1H
SMILES:
CC(C)NCC(COC1=CC=CC2=CC=CC=C21)O.Cl
Molecular Formula:
C16H21NO2.ClH
C16H22ClNO2
C16H22ClNO2
Molecular Weight:
295.80 g/mol
Propranolol hydrochloride
CAS No.: 318-98-9
Cat. No.: VC20775275
Molecular Formula: C16H21NO2.ClH
C16H22ClNO2
Molecular Weight: 295.80 g/mol
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Specification
| Description | Propranolol Hydrochloride is the hydrochloride form of propranolol, a synthetic beta-adrenergic receptor blocker with antianginal, antiarrhythmic, and antihypertensive properties. Propranolol competitively antagonizes beta-adrenergic receptors, thereby inhibiting beta-adrenergic reactions, such as vasodilation, and negative chronotropic and inotropic effects. A widely used non-cardioselective beta-adrenergic antagonist. Propranolol has been used for MYOCARDIAL INFARCTION; ARRHYTHMIA; ANGINA PECTORIS; HYPERTENSION; HYPERTHYROIDISM; MIGRAINE; PHEOCHROMOCYTOMA; and ANXIETY but adverse effects instigate replacement by newer drugs. See also: Propranolol (has active moiety); Hydrochlorothiazide; propranolol hydrochloride (component of) ... View More ... |
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| CAS No. | 318-98-9 |
| Molecular Formula | C16H21NO2.ClH C16H22ClNO2 |
| Molecular Weight | 295.80 g/mol |
| IUPAC Name | 1-naphthalen-1-yloxy-3-(propan-2-ylamino)propan-2-ol;hydrochloride |
| Standard InChI | InChI=1S/C16H21NO2.ClH/c1-12(2)17-10-14(18)11-19-16-9-5-7-13-6-3-4-8-15(13)16;/h3-9,12,14,17-18H,10-11H2,1-2H3;1H |
| Standard InChI Key | ZMRUPTIKESYGQW-UHFFFAOYSA-N |
| SMILES | CC(C)NCC(COC1=CC=CC2=CC=CC=C21)O.Cl |
| Canonical SMILES | CC(C)NCC(COC1=CC=CC2=CC=CC=C21)O.Cl |
| Appearance | Powder |
| Colorform | White or almost white powder Solid Crystals from n-propanol |
| Melting Point | 163-164 °C |
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